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Compound of Interest

Compound Name: Glimepiride-d8

Cat. No.: B15618410

This technical guide provides comprehensive safety information and handling procedures for
Glimepiride-d8, a deuterated analog of the sulfonylurea antidiabetic drug Glimepiride. The
information presented is intended for researchers, scientists, and drug development
professionals working with this compound in a laboratory setting.

Hazard Identification and Classification

Glimepiride-d8, like its parent compound Glimepiride, is a potent pharmaceutical substance.
While specific toxicity data for the deuterated form is limited, the safety profile is expected to be
very similar to that of Glimepiride. The primary health hazard is associated with its
pharmacological activity as a hypoglycemic agent. Accidental ingestion or significant exposure
may lead to a sharp decrease in blood glucose levels. Some sources also classify Glimepiride
as a suspected reproductive toxin.

GHS Hazard Statements:

e H315: Causes skin irritation.[1]

o H319: Causes serious eye irritation.[1]

o H335: May cause respiratory irritation.[1]

e H361: Suspected of damaging fertility or the unborn child.[2][3]

Precautionary Statements:
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A series of precautionary statements are associated with the handling of Glimepiride, which
should be applied to its deuterated form as well. These include obtaining special instructions
before use, avoiding breathing dust, and using personal protective equipment.[1][2]

Physical and Chemical Properties

Understanding the physical and chemical properties of Glimepiride-d8 is crucial for its safe
handling and storage. The properties are expected to be very similar to those of Glimepiride.

Property Value Reference

Molecular Formula C24H26DsN4OsS [4]

White to off-white crystalline
Appearance [1][5]
powder or powder

Melting Point 209-215 °C [1][5]

N DMSO: >10mg/mL; H20:
Solubility [1]
<1mg/mL; EtOH: <1mg/mL

Stabilit Stable under normal e
abili
Y conditions.

Incompatible Materials Strong oxidizing agents. [4115]

Carbon monoxide (CO),

Hazardous Decomposition Carbon dioxide (COz2), 5]
Products Nitrogen oxides (NOx), Sulfur
oxides.

Toxicological Information

Toxicological data for Glimepiride-d8 is not readily available. The data for the parent
compound, Glimepiride, is provided below as a reference. It is important to handle
Glimepiride-d8 with the same precautions as a compound with this level of toxicity.
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Toxicity Data Value Reference

Acute Oral Toxicity (LD50) >10 g/kg (rat) [2]

) o 254 ug/kg (rabbit, oral, 7-18
Reproductive Toxicity (TDLo) [2]
days pregnant)

Experimental Protocol: Safe Laboratory Handling of
Glimepiride-d8

This protocol outlines the essential steps for the safe handling of Glimepiride-d8 in a research

laboratory.
4.1. Engineering Controls:

» Work with Glimepiride-d8 in a designated area, preferably within a certified chemical fume
hood or a powder containment hood, to minimize inhalation exposure.[4]

o Ensure a safety shower and eye wash station are readily accessible.[2]

4.2. Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.[2][4]

e Hand Protection: Wear compatible chemical-resistant gloves (e.g., nitrile rubber). Inspect

gloves for any tears or punctures before use.[4][6]

o Body Protection: Wear a lab coat. For larger quantities or when there is a risk of splashing,

consider additional protective clothing.[2][5]

» Respiratory Protection: For operations that may generate significant dust, use a NIOSH-
approved respirator with a particulate filter.[2][4]

4.3. Handling Procedures:

e Avoid the formation of dust and aerosols.[4]
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e Use spatulas and other tools carefully to prevent dust generation when weighing or
transferring the powder.

e Prepare solutions in a well-ventilated area, preferably within a fume hood.

e Wash hands thoroughly after handling the compound, even if gloves were worn.[4]
4.4, Storage:

o Store Glimepiride-d8 in a tightly sealed, clearly labeled container.[2][4]

» Keep in a cool, dry, and well-ventilated area, away from incompatible materials such as
strong oxidizing agents.[2][4][5]

e The recommended storage condition is often a refrigerator.[4]
» Store in a locked cabinet or other secure location to prevent unauthorized access.[2]
4.5. Spill and Waste Disposal:

o Minor Spills: Carefully sweep up the spilled solid material, avoiding dust generation. Place
the material in a sealed container for disposal. Clean the spill area with a suitable solvent
and then with soap and water.[4][6]

e Major Spills: Evacuate the area and prevent entry. Wear appropriate PPE, including
respiratory protection. Follow the minor spill cleanup procedure.

o Waste Disposal: Dispose of waste Glimepiride-d8 and any contaminated materials in
accordance with local, state, and federal regulations for hazardous chemical waste.[4]

First-Aid Measures

In case of exposure to Glimepiride-d8, follow these first-aid procedures and seek immediate
medical attention.
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Exposure Route First-Aid Procedure Reference

Move the person to fresh air. If
breathing is difficult, give

Inhalation oxygen. If not breathing, give [1112114]
artificial respiration. Seek

medical attention.

Immediately wash the affected
area with plenty of soap and
_ water for at least 15 minutes.
Skin Contact _ [1][2][4]
Remove contaminated
clothing. Seek medical

attention if irritation persists.

Immediately flush eyes with
plenty of water for at least 15
minutes, occasionally lifting the
Eye Contact upper and lower eyelids. [1112]14]
Remove contact lenses if
present and easy to do. Seek

immediate medical attention.

Do NOT induce vomiting. If the
person is conscious, rinse their
mouth with water and give
) them a small amount of water

Ingestion ] ) ) [1][4]
to drink. Never give anything
by mouth to an unconscious
person. Seek immediate

medical attention.

Visual Workflow for Safe Handling

The following diagram illustrates the key steps and decision points for the safe handling of
Glimepiride-d8 in a laboratory setting.
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Caption: Workflow for the safe handling of Glimepiride-d8.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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